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Compound of Interest

Compound Name: SBI-0087702

Cat. No.: B15543181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
These application notes are intended for research purposes only. No publicly available data on

the in vivo dosage of SBI-0087702 in mouse models has been identified. The following

protocols are provided as a general guide for researchers to determine an appropriate dosage

and experimental design for a novel compound like SBI-0087702. All animal studies should be

conducted in accordance with institutional and national guidelines for the ethical care and use

of laboratory animals.

Introduction
SBI-0087702 is a small molecule inhibitor of Protein Kinase C epsilon (PKCε). Its mechanism

of action involves promoting the translocation of the transcription factor Activating Transcription

Factor 2 (ATF2) to the mitochondria, which can induce apoptosis in cancer cells. In vitro studies

have demonstrated its potential as an anti-cancer agent, particularly in melanoma. This

document provides a summary of the available in vitro data and a comprehensive guide to

establishing an in vivo dosage and treatment protocol for SBI-0087702 in mouse models of

cancer.
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SBI-0087702 inhibits PKCε, which normally phosphorylates ATF2, retaining it in the nucleus

where it can promote cell survival. By inhibiting PKCε, SBI-0087702 allows for the translocation

of ATF2 to the mitochondria, triggering the intrinsic apoptotic pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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